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Compound of Interest

Compound Name: IMD-ferulic

Cat. No.: B15617357

Get Quote

\ J

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling IMD-Ferulic, a derivative of ferulic acid. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring the integrity of
your research.

Immediate Safety Information

IMD-Ferulic, like its parent compound ferulic acid, is considered a hazardous substance.[1] It is
harmful if swallowed and can cause skin, eye, and respiratory system irritation.[1][2][3][4]

Hazard ldentification:

« Oral Toxicity: Harmful if ingested.[1][5] Accidental ingestion may cause serious health
damage.[1]

o Skin Irritation: Causes skin irritation.[2][3][4] Pre-existing dermatitis may be accentuated, and
it should not come into contact with open cuts or abraded skin.[1]

+ Eye Irritation: Causes serious eye irritation.[2][3][4]
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o Respiratory Irritation: May cause respiratory system irritation.[2][3][4]

Personal Protective Equipment (PPE)

When handling IMD-Ferulic, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Handle with protective gloves
that satisfy EU Directive
89/686/EEC and the standard
EN 374.[6]

To prevent skin contact and
irritation.[1][6]

Eye/Face Protection

Wear safety glasses with side-
shields conforming to EN166
or OSHA's eye and face
protection regulations in 29
CFR 1910.133.[3]

To protect against eye irritation

from dust or splashes.[1][3]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3] Work clothes
should be laundered

separately.[1]

To minimize skin contact and
contamination of personal
clothing.[1]

Respiratory Protection

Use in a well-ventilated area.
[1] If ventilation is inadequate,
use a NIOSH-certified
respirator. The type of
respirator will depend on the
local concentration of the

material.[1]

To prevent inhalation of dust,
which can cause respiratory
irritation.[1][2][4]

Operational and Disposal Plans

Handling and Storage:
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e Ventilation: Always use in a well-ventilated area.[1] Both local exhaust and general room
ventilation are recommended.[5]

» Personal Hygiene: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or
smoke when handling.[1] Always wash hands with soap and water after handling.[1]

o Storage: Keep containers securely sealed when not in use.[1] Store in a dry, cool, and well-
ventilated place.[3] Avoid physical damage to containers.[1]

e Incompatibilities: Avoid contact with strong oxidizing agents such as nitrates, oxidizing acids,
and chlorine bleaches, as this may result in ignition.[1]

Spill Management:
e Minor Spills:

o Remove all ignition sources.[1]

[¢]

Clean up spills immediately.[1]

[e]

Wear protective equipment to avoid contact with skin and eyes.[1]

o

Use dry clean-up procedures and avoid generating dust.[1]

[¢]

Place the spilled material in a suitable, labeled container for waste disposal.[1]
o Major Spills:

o Alert personnel in the area and contact emergency responders.[1]

o

Control personal contact by wearing appropriate protective clothing.[1]

[¢]

Prevent spillage from entering drains or water courses.[1]

[¢]

If dry, use dry clean-up procedures. If wet, vacuum or shovel up and place in labeled
containers for disposal.[1]

[¢]

Wash the area with large amounts of water and prevent runoff into drains.[1]
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Disposal:

» Dispose of contents and container in accordance with national regulations.[2] Place in a
sealed, labeled container for disposal.[1]

Experimental Protocol Workflow

The following diagram illustrates the standard workflow for handling IMD-Ferulic in a laboratory

setting, from preparation to disposal.
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Workflow for Safe Handling of IMD-Ferulic
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Workflow for the safe handling of IMD-Ferulic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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